molecular formula C3H5NO3S B3378693 Ethanesulfonyl isocyanate CAS No. 14604-85-4

Ethanesulfonyl isocyanate

Cat. No. B3378693
CAS RN: 14604-85-4
M. Wt: 135.14 g/mol
InChI Key: SFWQPYSIXMKRKF-UHFFFAOYSA-N
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Description

Ethanesulfonyl isocyanate is a chemical compound that is not widely described in the literature. It is related to ethanesulfonic acid, which is a sulfonic acid with the chemical formula CH3CH2SO3H .


Synthesis Analysis

Isocyanates, including ethanesulfonyl isocyanate, can be synthesized by various methods. One method involves the treatment of alcohols, thiols, and trimethylsilyl ethers with triphenylphosphine/2,3-dichloro-5,6-dicyanobenzoquinone/Bu4NOCN in acetonitrile . This method is highly selective for the conversion of primary alcohols to alkyl isocyanates .


Molecular Structure Analysis

The molecular weight of ethanesulfonyl isocyanate is 135.14 . The InChI code for this compound is 1S/C3H5NO3S/c1-2-8(6,7)4-3-5/h2H2,1H3 . Further analysis of the molecular structure would require more specific data or computational chemistry methods .


Chemical Reactions Analysis

Isocyanates, including ethanesulfonyl isocyanate, can react with various small molecules such as water, alcohols, and amines . These reactions are of significant industrial importance, particularly for the development of novel polyurethanes and other useful polymers .


Physical And Chemical Properties Analysis

Ethanesulfonyl isocyanate is a liquid at room temperature . More specific physical and chemical properties such as boiling point, melting point, solubility in water, and relative density would require more specific data .

Mechanism of Action

The reactions between substituted isocyanates and other small molecules can occur across both the N=C and C=O bonds of the isocyanate via concerted mechanisms to form carbamate or imidic acid .

Safety and Hazards

Isocyanates, including ethanesulfonyl isocyanate, are potent respiratory and skin sensitisers and a common cause of asthma and allergic contact dermatitis . They are significantly toxic and exposure to these chemicals causes respiratory-related diseases .

properties

IUPAC Name

N-(oxomethylidene)ethanesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H5NO3S/c1-2-8(6,7)4-3-5/h2H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SFWQPYSIXMKRKF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCS(=O)(=O)N=C=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H5NO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

135.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethanesulfonyl isocyanate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Ethanesulfonyl isocyanate
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Ethanesulfonyl isocyanate
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Ethanesulfonyl isocyanate
Reactant of Route 4
Ethanesulfonyl isocyanate
Reactant of Route 5
Ethanesulfonyl isocyanate
Reactant of Route 6
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Ethanesulfonyl isocyanate

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